Cas no 1355225-54-5 (1-[5-Methyl-6-(4-methyl-piperazin-1-yl)-pyridin-3-yl]-propan-1-ol)

• Product Name: 1-[5-Methyl-6-(4-methyl-piperazin-1-yl)-pyridin-3-yl]-propan-1-ol
• CAS No: 1355225-54-5
• MF: C₁₄H₂₃N₃O
• MW: 249.35192322731
• CID: 5179331
• Update Time: 2025-05-24

1-[5-Methyl-6-(4-methyl-piperazin-1-yl)-pyridin-3-yl]-propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-[5-Methyl-6-(4-methyl-piperazin-1-yl)-pyridin-3-yl]-propan-1-ol

• Inchi： 1S/C14H23N3O/c1-4-13(18)12-9-11(2)14(15-10-12)17-7-5-16(3)6-8-17/h9-10,13,18H,4-8H2,1-3H3
• InChI Key： FGCOYFMHBPSDJF-UHFFFAOYSA-N
• SMILES： C(C1=CC(C)=C(N2CCN(C)CC2)N=C1)(O)CC

Additional information on 1-[5-Methyl-6-(4-methyl-piperazin-1-yl)-pyridin-3-yl]-propan-1-ol

1-[5-Methyl-6-(4-methyl-piperazin-1-yl)-pyridin-3-yl]-propan-1-ol: A Comprehensive Overview

The compound 1-[5-Methyl-6-(4-methyl-piperazin-1-yl)-pyridin-3-yl]-propan-1-ol (CAS No. 1355225-54-5) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyridine ring system with substituted groups that confer unique chemical and biological properties. Recent advancements in synthetic chemistry and materials science have brought this compound into the spotlight, particularly due to its versatile functional groups and potential for tailored applications.

Structural Features and Synthesis

The molecular structure of 1-[5-Methyl-6-(4-methyl-piperazin-1-yl)-pyridin-3-yl]-propan-1-ol is characterized by a pyridine ring substituted at positions 3, 5, and 6. At position 3, a propanol group (-CH₂CH₂CH₂OH) is attached, while positions 5 and 6 bear a methyl group (-CH₃) and a piperazine ring (with an additional methyl substitution at position 4), respectively. The presence of these substituents not only enhances the molecule's stability but also introduces diverse reactivity profiles.

Recent studies have explored novel synthetic routes for this compound, leveraging advanced catalytic systems and green chemistry principles. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to efficiently construct the pyridine core, followed by selective alkylation to introduce the piperazine moiety. These methods not only improve yield but also reduce environmental impact, aligning with current sustainability trends in chemical synthesis.

Applications in Drug Discovery and Development

The compound has garnered significant interest in the pharmaceutical industry due to its potential as a lead molecule in drug discovery. Its structural features, particularly the pyridine ring and piperazine group, are known to interact with various biological targets, including G-protein coupled receptors (GPCRs) and kinase enzymes. Recent computational studies have highlighted its ability to modulate signaling pathways associated with neurodegenerative diseases, such as Alzheimer's disease.

Moreover, the propanol group at position 3 introduces hydrophilic properties, enhancing the compound's solubility and bioavailability. This feature is crucial for drug delivery systems, where optimal pharmacokinetics are essential. Ongoing clinical trials are evaluating its efficacy as a potential therapeutic agent for chronic inflammatory conditions.

Material Science and Industrial Applications

Beyond pharmaceuticals, 1-[5-Methyl-6-(4-methyl-piperazin-1-yl)-pyridin-3-yli]-propanol has found applications in material science. Its ability to form stable coordination complexes with metal ions makes it a promising candidate for catalytic applications. Recent research has demonstrated its effectiveness as a ligand in homogeneous catalysis for alkene epoxidation reactions under mild conditions.

In addition, the compound's structural rigidity and electron-donating groups render it suitable for use in advanced polymer systems. Its incorporation into polymeric materials has been shown to enhance mechanical properties while maintaining thermal stability. This dual functionality positions it as a valuable additive in high-performance composites used in aerospace and automotive industries.

Environmental Considerations and Safety Profile

As with any chemical compound, understanding its environmental impact is crucial. Studies on the biodegradation of 1-[5-Methyl...propanol have revealed moderate rates under aerobic conditions, suggesting that it poses minimal long-term ecological risks when properly managed. Regulatory frameworks now emphasize sustainable practices to minimize waste generation during its synthesis and application.

From a safety standpoint, handling this compound requires adherence to standard laboratory protocols due to its potential irritant properties. Occupational exposure limits have been established based on recent toxicological assessments, ensuring worker safety across various industrial settings.

Conclusion

In summary, 1-[5-Methyl...propanol (CAS No. 1355225–54–5) stands out as a multifaceted compound with diverse applications across pharmaceuticals, materials science, and industrial chemistry. Its unique structural features and functional groups continue to drive innovative research directions. As scientific advancements unfold, this compound is poised to play an increasingly vital role in addressing complex challenges across multiple disciplines.